Cas no 152191-45-2 (Pentacyclo[4.2.0.02,5.03,8.04,7]octanecarboxylicacid, 4-[(4-methyl-1-piperazinyl)carbonyl]-, methyl ester (9CI))

• Product Name: Pentacyclo[4.2.0.02,5.03,8.04,7]octanecarboxylicacid, 4-[(4-methyl-1-piperazinyl)carbonyl]-, methyl ester (9CI)
• CAS No: 152191-45-2
• Molecular Formula: C₁₅H₂₀N₂O₂
• Molecular Weight: 260.3315
• CID: 99332
• PubChem ID: 53447115

Pentacyclo[4.2.0.02,5.03,8.04,7]octanecarboxylicacid, 4-[(4-methyl-1-piperazinyl)carbonyl]-, methyl ester (9CI) Properties

Names and Identifiers

• Pentacyclo[4.2.0.02,5.03,8.04,7]octanecarboxylicacid, 4-[(4-methyl-1-piperazinyl)carbonyl]-, methyl ester (9CI)
• methyl 4-(4-methylpiperazin-1-yl)cubane-1-carboxylate
• Methyl 4-(4-Methylpiperazin-1-yl)cubanecarboxylate
• Pentacyclo[4.2.0.02,5.03,8.04,7]octanecarboxylicacid, 4-[(4-methyl-1-piperazinyl)carbonyl]-, m...
• ACMC-20n6dx
• AG-D-99388
• CTK4C7342
• DTXSID70703399
• Methyl 4-(4-methylpiperazin-1-yl)pentacyclo[4.2.0.0~2,5~.0~3,8~.0~4,7~]octane-1-carboxylate
• 152191-45-2
• methyl 8-(4-methylpiperazin-1-yl)cubane-1-carboxylate

• InChIKey： XCONGYLVWBGAOQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H20N2O2/c1-16-3-5-17(6-4-16)15-10-7-11(15)9-12(15)8(10)14(7,9)13(18)19-2/h7-12H,3-6H2,1-2H3
• SMILES： CN1CCN(C23C4C5C6(C4C2C6C35)C(OC)=O)CC1

Computed Properties

• Exact Mass: 260.15200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 260.152477885g/mol
• Heavy Atom Count: 19
• Complexity: 463
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• LogP: -0.22700
• PSA: 32.78000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids